Cas no 894023-23-5 (ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate)

• Product Name: ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate
• CAS No: 894023-23-5
• MF: C₁₉H₂₄ClN₃O₄
• MW: 393.864563941956
• CID: 5515360
• Update Time: 2025-11-05

ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]amino]carbonyl]-, ethyl ester
• ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate

• Inchi： 1S/C19H24ClN3O4/c1-2-27-18(25)13-4-3-9-22(11-13)19(26)21-15-10-17(24)23(12-15)16-7-5-14(20)6-8-16/h5-8,13,15H,2-4,9-12H2,1H3,(H,21,26)
• InChI Key： QHTYFYZIFJVMKH-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)=O)CCCC(C(OCC)=O)C1

Additional information on ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate

Ethyl 1-{1-(4-Chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate (CAS No. 894023-23-5): An Overview

Ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate (CAS No. 894023-23-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 894023-23-5, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the study of this compound.

The chemical structure of ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate is composed of a piperidine ring linked to a pyrrolidinone moiety through an amide bond. The presence of a 4-chlorophenyl group and an ethyl ester moiety adds to its complexity and contributes to its unique pharmacological properties. The pyrrolidinone ring, in particular, is a common structural motif found in various bioactive molecules, including those with analgesic, anti-inflammatory, and neuroprotective activities.

The synthesis of ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate typically involves a multi-step process. One common approach starts with the formation of the pyrrolidinone core through the reaction of an appropriate amino acid derivative with an acid chloride or anhydride. Subsequent steps involve the introduction of the 4-chlorophenyl group and the coupling with a piperidine derivative to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of biological activity, ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate has shown promising results in various preclinical studies. It has been reported to exhibit potent analgesic effects, particularly in models of neuropathic pain. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, although the exact pathways are still under investigation. Additionally, this compound has demonstrated anti-inflammatory properties, which may contribute to its overall therapeutic potential.

Recent studies have also explored the pharmacokinetic properties of ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, it has been found to have good oral bioavailability and a favorable half-life, making it a promising candidate for further clinical development. However, ongoing research is necessary to optimize these properties and ensure its safety and efficacy in human subjects.

The therapeutic applications of ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate are diverse and include potential uses in pain management, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have shown that this compound can effectively reduce pain sensitivity in animal models of neuropathic pain without causing significant side effects. Furthermore, its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and multiple sclerosis.

Despite its promising potential, there are several challenges associated with the development of ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate as a therapeutic agent. These include optimizing its pharmacokinetic properties, ensuring its safety profile through extensive toxicity studies, and conducting well-designed clinical trials to validate its efficacy in human patients. Ongoing research is focused on addressing these challenges and advancing this compound towards clinical use.

In conclusion, ethyl 1-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-3-carboxylate (CAS No. 894023-23-5) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent for various medical conditions. As research continues to advance our understanding of this compound, it is likely that new applications and insights will emerge, contributing to the broader field of drug discovery and development.